molecular formula C17H16F3NO3 B5868708 N-(4-ethoxyphenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide

N-(4-ethoxyphenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide

Cat. No. B5868708
M. Wt: 339.31 g/mol
InChI Key: OOTNLLHAHDWISU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-ethoxyphenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide, commonly known as EPTC, is a selective herbicide that is widely used in agriculture to control weeds. EPTC belongs to the acetanilide family of herbicides and is known to be effective against a broad range of weeds.

Mechanism of Action

EPTC works by inhibiting the synthesis of fatty acids in plants, which leads to the disruption of cell membranes and ultimately, the death of the plant. EPTC is selective in its action, meaning that it only affects plants and not other organisms.
Biochemical and Physiological Effects:
EPTC has been found to have no significant effects on the biochemistry or physiology of mammals and birds. It has a low toxicity and is considered safe for use in agriculture.

Advantages and Limitations for Lab Experiments

EPTC is a widely used herbicide in agriculture and has been extensively studied for its herbicidal properties. It is a safe herbicide to use and has a low toxicity to mammals and birds. However, EPTC has limitations in lab experiments as it can only be used to study the effects of herbicides on plants and not on other organisms.

Future Directions

There are several future directions for research on EPTC. One area of research could be the development of new herbicides based on the structure of EPTC. Another area of research could be the study of the effects of EPTC on the environment, including its impact on soil and water quality. Additionally, research could be conducted on the use of EPTC in combination with other herbicides to increase its effectiveness against weeds.

Synthesis Methods

EPTC can be synthesized by reacting 4-ethoxyaniline with 3-(trifluoromethyl)phenol in the presence of acetic anhydride and an acid catalyst. The resulting product is then treated with acetic acid and acetic anhydride to form EPTC.

Scientific Research Applications

EPTC has been extensively studied for its herbicidal properties and its effects on the environment. It has been found to be effective against a wide range of weeds, including annual grasses and broadleaf weeds. EPTC has also been found to have a low toxicity to mammals and birds, making it a safe herbicide to use in agriculture.

properties

IUPAC Name

N-(4-ethoxyphenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16F3NO3/c1-2-23-14-8-6-13(7-9-14)21-16(22)11-24-15-5-3-4-12(10-15)17(18,19)20/h3-10H,2,11H2,1H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OOTNLLHAHDWISU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC(=C2)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16F3NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-ethoxyphenyl)-2-[3-(trifluoromethyl)phenoxy]acetamide

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